5-[(4-Chloro-2-methylphenyl)methyl]-1,3-thiazol-2-amine hydrochloride

Specification

• CAS No.: 1171404-83-3
• Molecular Formula: C11H12Cl2N2S
• Molecular Weight: 275.2 g/mol
• IUPAC Name: 5-[(4-chloro-2-methylphenyl)methyl]-1,3-thiazol-2-amine;hydrochloride
• Standard InChI: InChI=1S/C11H11ClN2S.ClH/c1-7-4-9(12)3-2-8(7)5-10-6-14-11(13)15-10;/h2-4,6H,5H2,1H3,(H2,13,14);1H
• Standard InChI Key: JWTDYADHTICLEC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)CC2=CN=C(S2)N.Cl
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)CC2=CN=C(S2)N.Cl

Introduction

Synthesis

The synthesis of thiazole derivatives typically involves the reaction of thioamides or thioesters with halogenated alkenes or alkynes. For compounds like 5-[(4-Chloro-2-methylphenyl)methyl]-1,3-thiazol-2-amine hydrochloride, a possible synthetic route could involve the condensation of a suitable thioamide with a chlorinated benzyl halide, followed by reduction and amination steps.

Biological Activities

Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and antiviral properties. While specific data on 5-[(4-Chloro-2-methylphenyl)methyl]-1,3-thiazol-2-amine hydrochloride is not available, similar compounds have shown promising results:

• Antimicrobial Activity: Thiazole derivatives have been reported to exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species.

• Anticancer Activity: Some thiazole compounds have demonstrated anticancer properties by inhibiting cell growth in various cancer cell lines.

Research Findings and Future Directions

Given the limited specific information on 5-[(4-Chloro-2-methylphenyl)methyl]-1,3-thiazol-2-amine hydrochloride, future research should focus on its synthesis, characterization, and biological evaluation. The compound's structural features suggest potential applications in medicinal chemistry, particularly in the development of new antimicrobial or anticancer agents.